Cas no 890099-09-9 (2-ACETOXY-2',6'-METHYLBENZOPHENONE)

2-ACETOXY-2',6'-METHYLBENZOPHENONE structure
890099-09-9 structure
Product Name:2-ACETOXY-2',6'-METHYLBENZOPHENONE
CAS No:890099-09-9
MF:C17H16O3
MW:268.307145118713
MDL:MFCD07698860
CID:878274
PubChem ID:24722919
Update Time:2025-04-19

2-ACETOXY-2',6'-METHYLBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

    • 2-ACETOXY-2',6'-METHYLBENZOPHENONE
    • [2-(2,6-dimethylbenzoyl)phenyl] acetate
    • 890099-09-9
    • 2-(2,6-Dimethylbenzoyl)phenylacetate
    • MFCD07698860
    • 2-(2,6-Dimethylbenzoyl)phenyl acetate
    • DTXSID80641612
    • AKOS016018250
    • MDL： MFCD07698860
    • Inchi： 1S/C17H16O3/c1-11-7-6-8-12(2)16(11)17(19)14-9-4-5-10-15(14)20-13(3)18/h4-10H,1-3H3
    • InChI Key： QGGDOFBPKNAWJQ-UHFFFAOYSA-N
    • SMILES： O(C(C)=O)C1C=CC=CC=1C(C1C(C)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 268.11000
  • Monoisotopic Mass: 268.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.128
  • Boiling Point: 380.8°C at 760 mmHg
  • Flash Point: 166.7°C
  • Refractive Index: 1.561
  • PSA: 43.37000
  • LogP: 3.45970

2-ACETOXY-2',6'-METHYLBENZOPHENONE Pricemore >>

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2-ACETOXY-2',6'-METHYLBENZOPHENONE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:890099-09-9)2-ACETOXY-2',6'-METHYLBENZOPHENONE
Order Number:A1186861
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:01
Price ($):287.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:890099-09-9)2-ACETOXY-2',6'-METHYLBENZOPHENONE
A1186861
Purity:99%
Quantity:1g
Price ($):287.0
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